Cas no 1805102-07-1 (3,5-Bis(trifluoromethyl)-4-bromobenzyl alcohol)

• Product Name: 3,5-Bis(trifluoromethyl)-4-bromobenzyl alcohol
• CAS No: 1805102-07-1
• MF: C₉H₅BrF₆O
• MW: 323.029823064804
• CID: 4963631
• Update Time: 2023-08-24

3,5-Bis(trifluoromethyl)-4-bromobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-bromobenzyl alcohol

• Inchi： 1S/C9H5BrF6O/c10-7-5(8(11,12)13)1-4(3-17)2-6(7)9(14,15)16/h1-2,17H,3H2
• InChI Key： XRRCNQNFLXFFRG-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC(CO)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 321.94280 g/mol
• Monoisotopic Mass: 321.94280 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 323.03
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2